![molecular formula C16H19N3O2 B7514696 (2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone](/img/structure/B7514696.png)
(2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone
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Overview
Description
(2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DPM and is synthesized using a specific method.
Scientific Research Applications
(2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone has potential applications in various scientific research fields. One of the significant applications is in the field of medicinal chemistry. DPM has shown promising results in inhibiting the growth of cancer cells in vitro. The compound has also shown potential as an anti-inflammatory agent and has been tested in animal models.
Mechanism of Action
The mechanism of action of (2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone is not fully understood. However, it is believed that the compound works by inhibiting specific enzymes that are responsible for the growth and proliferation of cancer cells. DPM has also been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. DPM has also been shown to have low toxicity levels in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using (2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone in lab experiments is its low toxicity levels. The compound has been shown to have low toxicity levels in vitro and in vivo, making it a safe compound to use in experiments. However, one of the limitations of using DPM is its limited solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on (2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone. One of the significant areas of research is in the development of DPM as an anti-cancer agent. Further studies are needed to determine the efficacy of the compound in inhibiting the growth of cancer cells in vivo. Another area of research is in the development of DPM as an anti-inflammatory agent. Further studies are needed to determine the mechanisms of action of the compound in reducing inflammation. Additionally, studies are needed to determine the potential side effects of the compound in vivo.
Synthesis Methods
(2,6-Dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone is synthesized using a specific method. The synthesis involves the reaction of 4-pyrazol-1-ylbenzaldehyde and (2,6-dimethylmorpholin-4-yl) methylamine in the presence of an acid catalyst. The reaction is carried out at a specific temperature and pressure to obtain the desired product.
properties
IUPAC Name |
(2,6-dimethylmorpholin-4-yl)-(4-pyrazol-1-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-12-10-18(11-13(2)21-12)16(20)14-4-6-15(7-5-14)19-9-3-8-17-19/h3-9,12-13H,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRDDLHUVKMCXDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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